1-(3-Hydroxyhex-1-yn-1-yl)-2,2,6-trimethylcyclohexan-1-ol

• CAS No.: 94608-88-5
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: 1-(3-hydroxyhex-1-ynyl)-2,2,6-trimethylcyclohexan-1-ol
• InChI: InChI=1S/C15H26O2/c1-5-7-13(16)9-11-15(17)12(2)8-6-10-14(15,3)4/h12-13,16-17H,5-8,10H2,1-4H3
• InChI Key: ZLUBPOJNMGPGQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#CC1(C(CCCC1(C)C)C)O)O

Description

1-(3-Hydroxyhex-1-yn-1-yl)-2,2,6-trimethylcyclohexan-1-ol is a useful research compound. Its molecular formula is C15H26O2 and its molecular weight is 238.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a three-necked vessel of 250 ml equipped with a thermometer, a condenser and a dropping funnel, there were placed 23.9 g (0.427M) of finely ground KOH and 50 ml of anhydrous diethyl ether. 14 G (0.1M) of 2,6,6-trimethylcyclohexanone and 13.5 g (0.138M) of hex-1-yn-3-ol were then added dropwise to the obtained suspension. The addition is slightly exothermic. After standing for 24 h, the mixture was poured onto ice and extracted with ether while the combined extracts were washed with a 10% HCl solution, with brine until neutrality and finally dried over Na2SO4 and concentrated. A fractional distillation of the obtained residue gave 12 g of 1-(1-hydroxy-2,6,6-trimethylcyclohexyl)-hex-1-yn-3-ol having b.p. 100°-125°/13.3 Pa.

Synthesis routes and methods II

Procedure details

the addition of hex-1-yn-3-ol to 2,6,6-trimethylcyclohexanone to give 1-(1-hydroxy-2,6,6-trimethylcyclohexyl)-hex-1-yn-3-ol;